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Compound of Interest

Compound Name: Brexpiprazole-d8

Cat. No.: B1472543

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling guidelines for
Brexpiprazole-d8, a deuterated internal standard used in the quantification of brexpiprazole.
The following sections detail the material's hazards, proper handling procedures, storage
requirements, and emergency protocols to ensure the safety of laboratory personnel.

Compound Identification and Properties

Brexpiprazole-d8 is the deuterium-labeled version of Brexpiprazole, an atypical antipsychotic
agent.[1] It is primarily utilized as an internal standard for analytical purposes, such as gas
chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry
(LC-MS).[2]
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Property Value Source
CAS Number 1427049-21-5 [2][3]
Molecular Formula C25H19DsN302S [2]
Formula Weight 441.6 g/mol [2]
Appearance A solid [2]
Purity >99% deuterated forms (di-ds)  [2]
Solubility Soluble in DMSO [2]
Melting Point 171-173°C [4]

Hazard Identification and Safety Precautions

Brexpiprazole-d8 is classified as a hazardous substance and requires careful handling. The
primary hazards are related to its parent compound, brexpiprazole.

GHS Hazard Classifications:[3][5]
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Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
] o H351: Suspected of causing
Carcinogenicity Category 2
cancer
H360-H362: May damage
] o fertility or the unborn child.
Reproductive Toxicity Category 1A

May cause harm to breast-fed

children

B o H372: Causes damage to
Specific Target Organ Toxicity
Category 1 organs through prolonged or
(Repeated Exposure)
repeated exposure

Hazardous to the Aquatic . -
) Category 1 H400: Very toxic to aquatic life
Environment, Acute Hazard

Hazardous to the Aquatic ) o
] H410: Very toxic to aquatic life
Environment, Long-Term Category 1 _ _
with long lasting effects
Hazard

Signal Word: Danger|[3]
Hazard Pictograms:[3]
e Health Hazard

e Harmful

o Hazardous to the Environment

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling Brexpiprazole-d8:[6]

e Gloves: Chemical-resistant gloves (e.qg., nitrile).
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o Eye Protection: Safety glasses or goggles.
o Lab Coat: A standard laboratory coat.

o Respiratory Protection: For operations that may generate dust, a suitable respirator should
be used.[5]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Brexpiprazole-d8 and to
ensure a safe laboratory environment.

Handling

o Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid the formation of dust and aerosols.[5][6]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[3][6]

Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in areas where the compound is handled.[6]

Storage

» Storage Temperature: Store at -20°C for long-term stability.[1][2] Some suppliers may
recommend +4°C for shorter periods.[7]

 Stability: The compound is stable for at least 4 years when stored at -20°C.[2]
o Keep the container tightly closed in a dry and well-ventilated place.

o Store locked up.[6]

Experimental Protocols
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The following are generalized experimental protocols for handling Brexpiprazole-d8. These

should be adapted to specific experimental needs and institutional safety guidelines.

Weighing the Compound

Ensure all necessary PPE is worn.

Perform the weighing procedure inside a chemical fume hood or a balance enclosure to
contain any dust.

Use a calibrated analytical balance.

Carefully transfer the desired amount of Brexpiprazole-d8 to a tared weigh boat or directly
into the receiving vessel.

Clean the balance and surrounding area of any residual powder immediately after use.

Dispose of contaminated materials (e.g., weigh boats, wipes) as hazardous waste.

Preparing a Stock Solution

Work within a chemical fume hood.

Add the weighed Brexpiprazole-d8 to an appropriate volumetric flask.

Add a small amount of the desired solvent (e.g., DMSO) to dissolve the solid.[2]
Once dissolved, dilute to the final volume with the solvent.

Cap the flask and mix thoroughly by inversion.

Label the solution clearly with the compound name, concentration, solvent, date, and
appropriate hazard warnings.

Store the stock solution at -80°C for up to 6 months or at -20°C for up to 1 month for
solutions in solvent.[1]

Emergency Procedures
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In the event of an emergency, follow these procedures.

Situation Action

Immediately wash the affected area with soap
Skin Contact and plenty of water. Remove contaminated
clothing. Consult a doctor.[5][8]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact . . s .

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[8]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor.[5][8]

Do NOT induce vomiting. Never give anything
i by mouth to an unconscious person. Rinse
Ingestion _ _
mouth with water. Immediately call a doctor or

Poison Control Center.[6][8]

Evacuate the area. Wear appropriate PPE.
Prevent further leakage or spillage if safe to do
) s0. Sweep up the material and place itin a
Accidental Release ) ] ] )
suitable, closed container for disposal. Avoid
generating dust. Do not let the chemical enter

drains.[5][6]

Disposal Considerations

Dispose of Brexpiprazole-d8 and any contaminated materials in accordance with local, state,
and federal regulations for hazardous chemical waste.[6] Do not dispose of it in the sewer
system.[6]

Visualized Workflow

The following diagram illustrates a standard workflow for handling Brexpiprazole-d8 in a
research laboratory.
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Caption: Workflow for Safe Handling of Brexpiprazole-d8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Brexpiprazole-d8: A Technical Guide to Safe Handling
and Laboratory Practices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472543#safety-and-handling-guidelines-for-
brexpiprazole-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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